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Compound of Interest

Compound Name: Mps1-IN-3 hydrochloride

Cat. No.: B12396513 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the preparation and use of Mps1-
IN-3 hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). Mps1-IN-3 is a potent and

selective inhibitor of Monopolar spindle 1 (Mps1) kinase, a critical regulator of the spindle

assembly checkpoint (SAC).

Introduction

Mps1-IN-3 hydrochloride is a valuable chemical tool for studying the role of Mps1 kinase in

cell cycle regulation, particularly in the context of the spindle assembly checkpoint.[1][2] Mps1

is a key signaling molecule that ensures the fidelity of chromosome segregation during mitosis.

Its inhibition by Mps1-IN-3 leads to a disruption of the SAC, causing premature anaphase entry

and often resulting in chromosomal missegregation and cell death. This makes Mps1 an

attractive target for cancer therapy, and Mps1-IN-3 serves as a crucial compound for preclinical

research in this area.

Chemical and Physical Properties
A summary of the key properties of Mps1-IN-3 and its hydrochloride salt is presented below.

Note that the molecular weight of the hydrochloride salt will be slightly higher than that of the

free base.
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Property Value Reference

Chemical Name

1-(4-((6-((2-

(isopropylsulfonyl)phenyl)amin

o)-9H-purin-2-yl)amino)-3-

methoxyphenyl)piperidin-4-ol

hydrochloride

[3]

Molecular Formula C₂₆H₃₁N₇O₄S · HCl

Molecular Weight 537.63 g/mol (free base) [3][4]

Appearance Solid powder [3]

IC₅₀ ~50 nM for Mps1 kinase [3]

Solubility and Storage
Proper handling and storage of Mps1-IN-3 hydrochloride are critical for maintaining its

stability and activity.

Solvent Solubility Notes

DMSO ≥25 mg/mL, up to 60 mg/mL

Sonication and gentle warming

may be required to achieve

higher concentrations.[4][5]

Use of anhydrous, high-purity

DMSO is recommended as

hygroscopic DMSO can reduce

solubility.[6]

Water Insoluble [3]
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Storage Condition Solid Compound Stock Solution in DMSO

-20°C ≥ 3 years (desiccated) Up to 1 month

-80°C

Up to 6 months. Aliquoting into

single-use volumes is highly

recommended to avoid

repeated freeze-thaw cycles.

[6][7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Mps1-IN-3
Hydrochloride Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Mps1-IN-3
hydrochloride in DMSO.

Materials:

Mps1-IN-3 hydrochloride solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Water bath (optional)

Procedure:

Equilibrate: Allow the vial of Mps1-IN-3 hydrochloride powder to warm to room temperature

before opening to prevent moisture condensation.
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Weigh: Accurately weigh the desired amount of the compound. For example, to prepare 1

mL of a 10 mM stock solution, weigh out approximately 5.74 mg of Mps1-IN-3
hydrochloride (assuming a molecular weight of 574.1 g/mol for the hydrochloride salt).

Dissolve:

Add the appropriate volume of anhydrous DMSO to the solid compound.

Vortex the solution vigorously for 2-5 minutes.

If the compound does not fully dissolve, sonicate the vial for 10-15 minutes or gently warm

the solution in a water bath at a temperature not exceeding 40°C with intermittent

vortexing until the solid is completely dissolved.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in tightly

sealed, sterile tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Protocol 2: Preparation of Working Solutions
This protocol describes the dilution of the DMSO stock solution to prepare working solutions for

cell-based assays.

Materials:

10 mM Mps1-IN-3 hydrochloride stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile tubes

Procedure:
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Thaw: Thaw a single aliquot of the 10 mM Mps1-IN-3 hydrochloride stock solution at room

temperature.

Dilute: Perform serial dilutions of the stock solution in pre-warmed cell culture medium or

PBS to achieve the desired final concentration. It is recommended to keep the final DMSO

concentration in the cell culture medium below 0.5% (v/v) to avoid solvent-induced toxicity.

Mix: Gently mix the working solution by pipetting or inverting the tube.

Use Immediately: Use the freshly prepared working solution for your experiments. Do not

store diluted aqueous solutions.

Visualizations
Mps1 Signaling Pathway in the Spindle Assembly
Checkpoint
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Mps1 Signaling in Spindle Assembly Checkpoint
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Caption: Mps1 kinase is a key initiator of the spindle assembly checkpoint.

Experimental Workflow for Stock Solution Preparation
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Workflow for Mps1-IN-3 Hydrochloride Stock Solution Preparation
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Caption: A stepwise workflow for preparing Mps1-IN-3 HCl stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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